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Compound of Interest

Compound Name: 4-Methyl-1-indanone

Cat. No.: B1352297 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methyl-1-indanone is an aromatic organic compound featuring a bicyclic structure

composed of a benzene ring fused to a five-membered ring containing a ketone. As a

derivative of 1-indanone, it belongs to a class of compounds that are recognized as privileged

structures in medicinal chemistry. The indanone core is a key pharmacophore in numerous

biologically active molecules and natural products, exhibiting a wide range of therapeutic

properties. This technical guide provides an in-depth overview of 4-Methyl-1-indanone,

including its chemical identity, physicochemical properties, synthesis protocols, and potential

biological significance, with a focus on its role in inflammatory signaling pathways.

Chemical Identity and Synonyms
The nomenclature and various identifiers for 4-Methyl-1-indanone are crucial for accurate

scientific communication and substance registration.

IUPAC Name: 4-Methyl-2,3-dihydro-1H-inden-1-one

Synonyms:

4-Methyl-1-indanone[1][2]

4-Methylindan-1-one
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NSC 143210

CAS Number: 24644-78-8[2][3]

Physicochemical Properties
A summary of the key physicochemical properties of 4-Methyl-1-indanone is presented in the

table below, providing essential data for experimental design and computational modeling.

Property Value Source(s)

Molecular Formula C₁₀H₁₀O [2][4]

Molecular Weight 146.19 g/mol [2][3][4]

Appearance
White to light yellow crystalline

powder
[1]

Melting Point 94-96 °C [1]

InChI Key
RUORWXQKVXTQJJ-

UHFFFAOYSA-N
[3]

SMILES String Cc1cccc2C(=O)CCc12

Experimental Protocols: Synthesis of 4-Methyl-1-
indanone
The most common and direct method for the synthesis of 4-Methyl-1-indanone is through the

intramolecular Friedel-Crafts acylation of 3-(m-tolyl)propanoic acid.[3] This reaction involves the

cyclization of the carboxylic acid onto the aromatic ring in the presence of a strong acid

catalyst.

Protocol: Intramolecular Friedel-Crafts Acylation
This protocol describes a general procedure for the synthesis of 4-Methyl-1-indanone from 3-

(2-methylphenyl)propionic acid using trifluoromethanesulfonic acid as a catalyst.[1]

Materials:
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3-(2-methylphenyl)propionic acid

Trifluoromethanesulfonic acid

Anhydrous dichloromethane

Ice water

Anhydrous sodium sulfate

Q-tube™ pressure tube

Magnetic stirrer and stir bar

Oil bath

Procedure:

In a 12 mL Q-tube™ pressure tube, dissolve 0.5 mmol of 3-(2-methylphenyl)propionic acid in

1.0 mL of anhydrous dichloromethane.

Cool the solution to 0 °C using an ice bath.

Slowly add 3 equivalents of trifluoromethanesulfonic acid to the cooled solution with stirring.

Allow the reaction mixture to warm to room temperature.

Seal the pressure tube with a PTFE septum and an appropriate cap and pressure adapter.

Heat the sealed reaction tube in an oil bath at 80°C.

Monitor the progress of the reaction using thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC/MS) until the starting material is completely

consumed.

Upon completion, carefully pour the reaction mixture into ice water.

Extract the aqueous mixture three times with dichloromethane.
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Combine the organic phases and dry over anhydrous sodium sulfate.

Filter the solution and concentrate the filtrate under reduced pressure to obtain the crude

product.

Purify the crude product by flash column chromatography to yield 4-Methyl-1-indanone.

Biological Activity and Signaling Pathways
Indanone derivatives are known to possess a broad spectrum of biological activities, including

anti-inflammatory, analgesic, antimicrobial, antiviral, anticancer, and antimalarial properties.[5]

Their mechanism of action is often attributed to the modulation of key signaling pathways

involved in disease pathogenesis.

Anti-inflammatory Activity
Several studies have highlighted the anti-inflammatory potential of indanone derivatives. These

compounds have been shown to inhibit the production of pro-inflammatory mediators such as

nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6).[6][7] The

underlying mechanism for this anti-inflammatory effect often involves the inhibition of the NF-κB

(nuclear factor kappa-light-chain-enhancer of activated B cells) and MAPK (mitogen-activated

protein kinase) signaling pathways.[6][7][8]

The diagram below illustrates the putative mechanism of action for indanone derivatives in

suppressing the inflammatory response. Lipopolysaccharide (LPS), a component of the outer

membrane of Gram-negative bacteria, can activate Toll-like receptor 4 (TLR4), initiating a

signaling cascade that leads to the activation of JNK (c-Jun N-terminal kinases) and

subsequently the transcription factor NF-κB.[6] Activated NF-κB translocates to the nucleus and

promotes the expression of pro-inflammatory genes, including those for iNOS (inducible nitric

oxide synthase) and COX-2 (cyclooxygenase-2), leading to the production of NO and

prostaglandins, respectively. Indanone derivatives have been shown to inhibit this pathway,

thereby reducing the inflammatory response.[6]
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Caption: Putative anti-inflammatory signaling pathway inhibited by indanone derivatives.
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Conclusion
4-Methyl-1-indanone is a versatile chemical entity with well-defined properties and established

synthetic routes. As a member of the indanone class of compounds, it holds significant

potential for further investigation in drug discovery and development, particularly in the context

of inflammatory diseases. The elucidation of its precise mechanism of action and biological

targets will be crucial for harnessing its therapeutic potential. This guide serves as a

foundational resource for researchers embarking on studies involving this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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